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Compound of Interest

Compound Name: Tert-butyl Piperidine-4-carboxylate

Cat. No.: B166530

An In-depth Technical Guide to the Safety and Handling of Tert-butyl Piperidine-4-
carboxylate

Introduction

Tert-butyl piperidine-4-carboxylate, also known as 4-(tert-Butoxycarbonyl)piperidine, is a
heterocyclic organic compound widely utilized as a crucial building block and intermediate in
synthetic organic chemistry and pharmaceutical development. Its piperidine core is a common
scaffold in many biologically active molecules. This versatile compound is instrumental in the
synthesis of a variety of pharmaceuticals, including analgesics and anti-inflammatory agents.[1]
Notably, it serves as a key intermediate in the manufacture of fentanyl and its derivatives.[2]

This guide provides comprehensive technical information on the safety, handling, and
experimental use of Tert-butyl piperidine-4-carboxylate, intended for researchers, chemists,
and professionals in the drug development industry.

Chemical and Physical Properties

The physical and chemical properties of Tert-butyl piperidine-4-carboxylate are summarized
below. This data is essential for its proper handling and use in experimental settings.
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Property Value Reference(s)
Molecular Formula C10H19NO2 [3114]
Molecular Weight 185.26 g/mol [3][4]
CAS Number 138007-24-6 [31[4]
White to light yellow powder,
Appearance S [5]
lump, or solid-liquid mixture
Melting Point 29.0t0 33.0 °C
Boiling Point 241.0 £ 33.0 °C at 760 mmHg [5]
Flash Point 99.5+25.4°C [5]
Purity >97-98% [5]
tert-Butyl 4-
piperidinecarboxylate, 4-
Synonyms Piperidinecarboxylic Acid tert-

Butyl Ester, 4-(tert-
Butoxycarbonyl)piperidine

Hazard Identification and Safety Data

Tert-butyl piperidine-4-carboxylate is classified as hazardous.[4] It is crucial to understand its
potential risks to ensure safe handling.
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] Hazard
Hazard Class GHS Code Signal Word Reference(s)
Statement
Skin )
) o ) Causes skin
Corrosion/Irritatio  H315 Warning S [4]
irritation
n
Serious Eye

) Causes serious
Damage/Eye H319 Warning o [4]
eye irritation

Irritation
Specific Target
o May cause
Organ Toxicity ) )
) H335 Warning respiratory [4]
(Single o
irritation
Exposure)
Acute Toxicity ) Harmful if
H302 Warning [6]
(Oral) swallowed

Precautionary Statements:

Users should adhere to the following precautionary measures:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).[6]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth).[3][6]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[6][7]

» Disposal: P501 (Dispose of contents/container in accordance with local regulations).[6][7]
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Handling, Storage, and Personal Protective
Equipment (PPE)

Proper procedures for handling and storage are critical to maintaining the stability of the
compound and ensuring personnel safety.

Handling

+ Handle in a well-ventilated place or under a chemical fume hood to avoid inhalation of dust
or vapors.[3]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[6]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[3] Recommended
storage temperatures range from 2-8°C to refrigerated conditions (0-10°C).[8]

» Store away from incompatible materials such as strong oxidizing agents and acids.[3][9]

o Protect from air and heat sensitivity.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[9][10]

» Skin Protection: Wear chemical-impermeable gloves (inspected prior to use) and protective
clothing to prevent skin contact.[3]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is essential in case of accidental exposure.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[3]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
apart. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[3]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures

In case of a spill, evacuate personnel to a safe area.[3] Wear full PPE, including respiratory
protection.[6] Prevent further leakage if safe to do so and avoid allowing the chemical to enter
drains.[3] Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.[3]
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Emergency Response for Exposure or Spill
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Application in Synthesis and Drug Development

Tert-butyl piperidine-4-carboxylate is a pivotal intermediate in the pharmaceutical industry.[8]
Its structure allows for various chemical modifications, making it a versatile scaffold for creating
complex drug candidates.[11] It is a common starting material for synthesizing novel pyrazole
derivatives with potential biological activities.[12] Furthermore, it is a listed precursor in the
synthesis of controlled substances like fentanyl and its analogues, which has led to its
regulation as a List 1 Chemical by the DEA in the United States.[2]

Experimental Protocol Example: Synthesis of
Pyrazole Derivatives

The following is a representative experimental protocol adapted from the literature, illustrating
the use of a derivative of tert-butyl piperidine-4-carboxylate in synthesis. This demonstrates
a practical application and the associated handling requirements.

Objective: Synthesis of tert-Butyl 4-[4-(methoxycarbonyl)-1H-pyrazol-5-yl]piperidine-1-
carboxylates.[12]

Materials:

tert-Butyl 4-[3-(dimethylamino)-2-(methoxycarbonyl)prop-2-enoyl]piperidine-1-carboxylate (3-
enamino diketone intermediate)

Appropriate hydrazine (e.g., p-tolylhydrazine hydrochloride)

Ethanol (EtOH)

Standard laboratory glassware and magnetic stirrer

Silica gel for column chromatography
Methodology:

o Reaction Setup: A solution of the B-enamino diketone intermediate (1.0 eq) and the selected
hydrazine hydrochloride (1.0 eq) is prepared in ethanol in a round-bottom flask equipped
with a magnetic stir bar.[12]
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e Reaction Execution: The reaction mixture is stirred at room temperature. The progress of the
reaction is monitored using an appropriate technique, such as Thin Layer Chromatography
(TLC).

o Workup and Isolation: Upon completion, the solvent (ethanol) is removed under reduced
pressure (rotary evaporation).

 Purification: The resulting residue is purified by column chromatography on silica gel using a
suitable eluent system (e.g., acetone/n-hexane) to yield the final pyrazole product.[12]

Store Reactants Reaction Setup: Stir Mixture y Purification: Final Product:
(e.g., Hydrazi i Weigh & Add Combine Reactants MULEEM o0 Temp. Reaction Complete (R%?;verngergrca\:iaoln) Crude Product Silica Gel Column AL Compound (e.g., Compound 5b)
Under Proper Conditions in Ethanol Monitor via TLC ry Evap Chromatography Characterize & Store
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Workflow for Synthesis of Pyrazole Derivatives

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of Tert-butyl Piperidine-4-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166530#safety-and-handling-of-tert-butyl-piperidine-
4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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